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Compound of Interest

Compound Name: Benzofuran-5-ol

Cat. No.: B079771

For Immediate Implementation: This document outlines the essential procedures for the proper
and safe disposal of Benzofuran-5-ol, a critical process for maintaining laboratory safety and
environmental compliance. Researchers, scientists, and drug development professionals are
advised to adhere to these guidelines to mitigate risks associated with this chemical
compound.

Due to the limited availability of a specific Safety Data Sheet (SDS) for Benzofuran-5-ol, the
following procedures are based on the known hazards of structurally similar benzofuran and
furan compounds, alongside general best practices for chemical waste management. It is
imperative to consult your institution's Environmental Health and Safety (EHS) department for
specific guidance and to ensure full compliance with local, state, and federal regulations.

Hazard Profile Overview

Based on the characteristics of related furan compounds, Benzofuran-5-ol should be handled
as a hazardous substance with the following potential risks:

o Toxicity: Furan and its derivatives can be harmful if ingested, inhaled, or absorbed through
the skin.[1]

e Environmental Hazard: Benzofuran compounds can be harmful to aquatic life with long-
lasting effects.[2][3]
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» Flammability: While specific data for Benzofuran-5-ol is unavailable, related compounds like

2,3-Benzofuran are flammable liquids.[2]

e Peroxide Formation: Furan compounds may form explosive peroxides when exposed to air

and light.[1]

Quantitative Data Summary for Related Compounds

To provide a contextual understanding of potential hazards, the table below summarizes key

data for related compounds.

Property 2,3-Benzofuran Furan

CAS Number 271-89-6 110-00-9

Flash Point 133 °F (56 °C) -36 °C (-32.8 °F)[1]
Acute Oral Toxicity (LD50) 500 mg/kg (mice) 1 mg/kg (Rat)[1]

H226: Flammable liquid and

vaporH351: Suspected of
GHS Hazard Statements causing cancerH412: Harmful

to aquatic life with long lasting

effects

H225: Highly flammable liquid
and vaporH319: Causes
serious eye irritationH336: May

cause drowsiness or dizziness

Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling Benzofuran-5-ol waste, ensure you

are wearing appropriate PPE, including:

Chemical safety goggles or a face shield.

Chemically resistant gloves (e.qg., nitrile).

A lab coat.

Closed-toe shoes.

N

. Waste Segregation and Collection:
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Do not mix Benzofuran-5-ol waste with other waste streams unless explicitly permitted by
your institution's EHS guidelines.[1] Chemical wastes should be stored separately.[4]

Collect the waste in a designated, properly labeled, and sealed hazardous waste container.
The container must be made of a compatible material.[1][4]

For liquid waste, use a sealable container. For solid waste or contaminated materials (e.g.,
absorbent pads, gloves), double bag the waste in clear plastic bags and label accordingly.[5]

. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name
"Benzofuran-5-ol," and the approximate concentration and quantity.

Include the date the waste was first added to the container.
. Storage:

Store the sealed hazardous waste container in a designated and well-ventilated satellite
accumulation area.

Keep the container away from heat, sparks, open flames, and direct sunlight.[2]
Ensure the storage area does not have access to drains or sewers.[6]
. Disposal Pathway:

Never dispose of Benzofuran-5-ol down the drain or in the regular trash.[1][6] This can lead
to environmental contamination and potential ignition hazards.

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[1]

. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as sand or
vermiculite.
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o Collect the contaminated absorbent material in a sealed container and dispose of it as

hazardous waste.[1][6]

o For large spills, evacuate the area and contact your institution's EHS department

immediately.[5]
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Caption: Disposal workflow for Benzofuran-5-ol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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